Cas no 1690558-16-7 (4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid)

4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid structure
1690558-16-7 structure
Product Name:4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid
CAS No:1690558-16-7
MF:C8H11N3O3S
MW:229.256240129471
CID:4775761
Update Time:2023-08-17

4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid
    • 4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid
    • Inchi: 1S/C8H11N3O3S/c1-3(2)10-7(12)5-4(9)6(8(13)14)15-11-5/h3H,9H2,1-2H3,(H,10,12)(H,13,14)
    • InChI Key: XMCBFUURLORZML-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=C(C(C(NC(C)C)=O)=N1)N

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 272
  • XLogP3: 1.1
  • Topological Polar Surface Area: 134

4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A249066-100mg
4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic Acid
1690558-16-7
100mg
$ 95.00 2022-06-08
TRC
A249066-500mg
4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic Acid
1690558-16-7
500mg
$ 365.00 2022-06-08
TRC
A249066-1g
4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic Acid
1690558-16-7
1g
$ 570.00 2022-06-08
Life Chemicals
F1907-1725-0.25g
4-amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid
1690558-16-7 95%+
0.25g
$361.0 2023-09-07
Life Chemicals
F1907-1725-0.5g
4-amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid
1690558-16-7 95%+
0.5g
$380.0 2023-09-07
Life Chemicals
F1907-1725-1g
4-amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid
1690558-16-7 95%+
1g
$401.0 2023-09-07
Life Chemicals
F1907-1725-2.5g
4-amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid
1690558-16-7 95%+
2.5g
$802.0 2023-09-07
Life Chemicals
F1907-1725-5g
4-amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid
1690558-16-7 95%+
5g
$1203.0 2023-09-07
Life Chemicals
F1907-1725-10g
4-amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid
1690558-16-7 95%+
10g
$1684.0 2023-09-07
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.